Cas no 2227651-17-2 ((1R)-2-amino-1-(3-tert-butylphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(3-tert-butylphenyl)ethan-1-ol
• CAS No: 2227651-17-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6056157
• PubChem ID: 54176553
• Update Time: 2025-07-23

(1R)-2-amino-1-(3-tert-butylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(3-tert-butylphenyl)ethan-1-ol
• SCHEMBL7146806
• EN300-1765443
• 2227651-17-2

• Inchi： 1S/C12H19NO/c1-12(2,3)10-6-4-5-9(7-10)11(14)8-13/h4-7,11,14H,8,13H2,1-3H3/t11-/m0/s1
• InChI Key： OYULXFFZFIZCDI-NSHDSACASA-N
• SMILES： O[C@@H](CN)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-(3-tert-butylphenyl)ethan-1-ol

Professional Introduction to (1R)-2-amino-1-(3-tert-butylphenyl)ethan-1-ol (CAS No. 2227651-17-2)

(1R)-2-amino-1-(3-tert-butylphenyl)ethan-1-ol, identified by its CAS number 2227651-17-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a chiral center and an amine functional group attached to a phenyl ring with a tert-butyl substituent, has garnered attention due to its structural complexity and potential biological activities. The unique stereochemistry and electronic properties of this compound make it a valuable scaffold for the development of novel therapeutic agents.

In recent years, the exploration of biologically active molecules has been greatly enhanced by the integration of computational chemistry and high-throughput screening techniques. The structural features of (1R)-2-amino-1-(3-tert-butylphenyl)ethan-1-ol suggest that it may interact with various biological targets, including enzymes and receptors. This has prompted researchers to investigate its potential applications in drug discovery, particularly in the treatment of neurological disorders and inflammatory conditions.

The tert-butyl group in the phenyl ring not only contributes to the steric hindrance around the chiral center but also influences the electronic distribution of the molecule. This can be critical in determining its binding affinity and selectivity towards biological targets. Studies have shown that such structural motifs are often found in bioactive molecules, highlighting the importance of this compound in medicinal chemistry.

Advances in synthetic methodologies have enabled the efficient preparation of enantiomerically pure forms of (1R)-2-amino-1-(3-tert-butylphenyl)ethan-1-ol. The synthesis involves multi-step reactions, including asymmetric reduction and functional group transformations, which are crucial for achieving high yields and purity. These synthetic strategies are in line with modern pharmaceutical manufacturing standards, ensuring that the compound can be produced on a scalable basis for further research and development.

The pharmacological profile of this compound has been the subject of extensive investigation. Preclinical studies have demonstrated that derivatives of this scaffold exhibit promising activities in models of pain and inflammation. The amine group provides a site for hydrogen bonding interactions, which can enhance binding to biological targets. Additionally, the phenyl ring with its substituents offers opportunities for further derivatization to optimize pharmacokinetic properties.

Computational modeling has played a pivotal role in understanding the interactions between (1R)-2-amino-1-(3-tert-butylphenyl)ethan-1-ol and its potential targets. Molecular dynamics simulations and docking studies have provided insights into the binding mode and energetics of these interactions. These computational approaches are essential for guiding experimental design and optimizing lead compounds for clinical development.

In conclusion, (1R)-2-amino-1-(3-tert-butylphenyl)ethan-1-ol (CAS No. 2227651-17-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.